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Compound of Interest

Compound Name: Ingenol-5,20-acetonide

Cat. No.: B15595914

This guide provides essential safety and logistical information for the proper disposal of
Ingenol-5,20-acetonide, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure safe handling and compliance
with standard laboratory waste management protocols.

Chemical and Physical Properties

A summary of key data for Ingenol-5,20-acetonide is presented below. This information is
critical for its safe handling and storage.
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Property Value Citations

CAS Number 77573-43-4 [1]

Molecular Formula C23H3205 [1]

Molecular Weight 388.5 g/mol [1]

Appearance White solid [1]
Soluble in Methanol, DMSO,

Solubility Dichloromethane, Chloroform, [1][2]

Ethyl Acetate, Acetone.

Long-Term Storage

-20°C

[1]3]

Short-Term Storage

+4°C

[1]

Stability

Stable for at least 1 year after

receipt when stored at -20°C.

[1]

Disposal Protocol: A Step-by-Step Guide

The primary step in the disposal of any chemical is to determine whether it is classified as

hazardous waste. While a Safety Data Sheet (SDS) for the related compound Ingenol-3,4,5,20-

diacetonide classifies it as not a hazardous substance or mixture, it is imperative to consult with

your institution's Environmental Health and Safety (EHS) office to determine the classification

of Ingenol-5,20-acetonide based on local regulations and the specific waste matrix.[4]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Ingenol-

5,20-acetonide.
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Disposal Workflow for Ingenol-5,20-acetonide
Start: Unused or Expired
Ingenol-5,20-acetonide

Consult Institutional EHS
for Hazard Assessment

Non-Hazardous Hazardous

Scenario 1: Scenario 2:
Determined to be Non-Hazardous Waste Determined to be Hazardous Waste

Follow Hazardous
Disposal Protocol

Follow Non-Hazardous

Disposal Protocol
End: Proper Disposal
Complete
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Decision workflow for Ingenol-5,20-acetonide disposal.

Scenario 1: Ingenol-5,20-acetonide is Determined to be
Non-Hazardous Waste
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If your institution's EHS office confirms that Ingenol-5,20-acetonide is not classified as
hazardous waste, the following general disposal procedure, adapted from FDA guidelines for
non-controlled substances, should be followed.[5][6]

Experimental Protocol:
o Deactivation:
o Remove the Ingenol-5,20-acetonide from its original container.

o Mix the compound with an inert and unpalatable substance such as cat litter, used coffee
grounds, or dirt. This step prevents accidental ingestion by wildlife or humans if the waste
is exposed.[5][6] Do not crush tablets or capsules if in that form.

e Containerization:

o Place the mixture into a sealable container, such as a plastic bag or a screw-top jar, to
prevent leakage.[5]

e Final Disposal:
o Dispose of the sealed container in the regular laboratory or municipal trash.[7]
» Container Management:

o For the empty original container, remove or fully obscure all personal and chemical
identification information from the label.

o The empty container can then be discarded in the trash or recycled, depending on
institutional policies.[5]

Scenario 2: Ingenol-5,20-acetonide is Determined to be
Hazardous Waste

If Ingenol-5,20-acetonide is identified as hazardous waste, strict adherence to hazardous
waste disposal protocols is mandatory to ensure safety and regulatory compliance.[8][9]

Experimental Protocol:
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e Containerization:

o Collect the Ingenol-5,20-acetonide waste in a designated and compatible hazardous
waste container.[9] The original container is often the best choice, provided it is in good
condition.[8][10]

o The container must have a secure, leak-proof, screw-on cap.[8] Do not overfill the
container; leave at least one inch of headspace to allow for expansion.[10]

o Place the primary waste container in a secondary containment unit, such as a lab tray or
bin, to contain any potential leaks.[8]

e Labeling:
o Affix a "Hazardous Waste" label to the container.[9]

o The label must include:

The full chemical name: "Ingenol-5,20-acetonide”.

Any identified hazards (e.g., toxic).

The accumulation start date (the date the first drop of waste was added).

The name and contact information of the principal investigator or laboratory.
e Storage:
o Store the container in a designated satellite accumulation area within the laboratory.

o Segregate the waste from incompatible materials. For example, keep it separate from
acids, bases, and oxidizers.[10][11]

o Keep the waste container closed except when adding waste.[3][9]

e Disposal Request:
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o When the container is nearly full (e.g., 3/4 full) or has reached the institutional time limit for
storage (e.g., 90 or 150 days), submit a hazardous waste pickup request to your EHS
office.[8][12]

» Empty Container Disposal:

o If the original container held a toxic chemical, it must be triple-rinsed with a suitable
solvent.[9][11]

o The rinsate (the solvent used for rinsing) must be collected and treated as hazardous
waste.[9][11]

o After triple-rinsing, the container may be disposed of in the regular trash after defacing the
label.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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